Cas no 2166878-69-7 (2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one)

• Product Name: 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one
• CAS No: 2166878-69-7
• MF: C₁₂H₁₄BrNOS
• MW: 300.214661121368
• CID: 6082330
• PubChem ID: 165504631
• Update Time: 2025-06-23

2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one
• 2-[(5-bromopyridin-3-yl)sulfanyl]-1-cyclopentylethan-1-one
• EN300-1478299
• 2166878-69-7

• Inchi： 1S/C12H14BrNOS/c13-10-5-11(7-14-6-10)16-8-12(15)9-3-1-2-4-9/h5-7,9H,1-4,8H2
• InChI Key： IUGZPGWLWRXOBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCC(C1CCCC1)=O

Computed Properties

• Exact Mass: 298.99795g/mol
• Monoisotopic Mass: 298.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one

2-(5-Bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one: A Comprehensive Overview

2-(5-Bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one (CAS No. 2166878-69-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one consists of a cyclopentyl group attached to a sulfanyl moiety, which is further linked to a 5-bromopyridine ring. This arrangement imparts specific chemical properties that make it an attractive candidate for drug design and synthesis. The bromine substituent on the pyridine ring can be readily modified through various chemical reactions, allowing for the exploration of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the importance of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one in the context of medicinal chemistry. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a lead molecule for the development of anti-inflammatory drugs. The researchers found that 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the compound's ability to modulate specific protein-protein interactions (PPIs). The results indicated that 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one could effectively disrupt certain PPIs involved in cancer progression, opening up new avenues for cancer therapy. The unique structural features of the compound, particularly the sulfanyl and bromine functionalities, were found to play a crucial role in its PPI modulation activity.

The synthetic accessibility of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 5-bromopyridine with a sulfanyl-containing precursor, followed by coupling with a cyclopentyl derivative. This multi-step process allows for the synthesis of high-purity 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one, which can be further modified to generate a library of analogs for biological evaluation.

The pharmacological properties of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one have also been extensively studied. In vitro assays have demonstrated that the compound exhibits potent activity against various human cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, preclinical studies have shown that it has favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, making it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

In conclusion, 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclopentylethan-1-one (CAS No. 2166878-69-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.